Cas no 1247531-63-0 (4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole
• CAS No: 1247531-63-0
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 5094950
• Update Time: 2025-07-04

4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole
• 4-Chloromethyl-1-p-tolyl-1H-[1,2,3]triazole
• 1H-1,2,3-Triazole, 4-(chloromethyl)-1-(4-methylphenyl)-

• Inchi： 1S/C10H10ClN3/c1-8-2-4-10(5-3-8)14-7-9(6-11)12-13-14/h2-5,7H,6H2,1H3
• InChI Key： XTLGCTCTMBSSHF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2)C=C(CCl)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole (CAS No. 1247531-63-0)

4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole, identified by the CAS number 1247531-63-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a triazole core appended with a chloromethyl substituent and a 4-methylphenyl group, making it a versatile intermediate for the synthesis of various bioactive molecules. The unique structural attributes of this compound have positioned it as a valuable building block in the development of novel therapeutic agents.

The triazole ring in 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole is a well-known pharmacophore that exhibits diverse biological activities. Triazoles are renowned for their stability, ease of functionalization, and ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of the chloromethyl group further enhances the reactivity of this compound, allowing for further derivatization and modification to tailor its pharmacological properties. These features make it an attractive candidate for drug discovery initiatives targeting various diseases.

In recent years, there has been growing interest in exploring the potential of 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole in the development of antimicrobial and anticancer agents. The 4-methylphenyl moiety contributes to the lipophilicity of the molecule, which is often crucial for membrane permeability and target binding affinity. Studies have demonstrated that derivatives of this compound exhibit promising activities against resistant bacterial strains and certain types of cancer cells. The chloromethyl group serves as a reactive site for further chemical modifications, enabling the synthesis of libraries of compounds for high-throughput screening.

One of the most compelling aspects of 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes involved in inflammatory pathways and signal transduction cascades. For instance, modifications to the triazole core have led to compounds that show inhibitory effects on kinases and phosphodiesterases, which are key players in diseases such as cancer and autoimmune disorders. The ability to fine-tune the electronic and steric properties of this molecule through strategic functionalization has opened new avenues for therapeutic intervention.

The synthesis of 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole typically involves multi-step organic reactions starting from readily available aromatic precursors. The introduction of the triazole ring can be achieved through cycloaddition reactions between azides and alkynes, while the chloromethylation step requires careful control to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

From a computational chemistry perspective, 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole has been extensively studied using molecular modeling techniques. These studies have provided insights into its binding interactions with biological targets at an atomic level. By analyzing docked conformations and binding energies, researchers can predict the efficacy and selectivity of derivatives before conducting expensive wet-lab experiments. This integration of computational tools with experimental validation has accelerated the drug discovery pipeline significantly.

The pharmacokinetic properties of 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole are also subjects of active investigation. Understanding how this compound is metabolized and eliminated from the body is crucial for optimizing its therapeutic index. Metabolomic studies have revealed that it undergoes biotransformation via cytochrome P450 enzymes into inactive or active metabolites. Identifying these pathways has allowed medicinal chemists to design analogs with improved pharmacokinetic profiles.

In conclusion, 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole (CAS No. 1247531-63-0) represents a promising scaffold in pharmaceutical research due to its structural versatility and biological relevance. Its unique combination of functional groups makes it an excellent candidate for further derivatization aimed at developing novel therapeutics against various diseases. As research continues to uncover new applications for this compound, 4-(chloromethyl)-1-(4-methylphenyl)-1H-1,2,3-triazole is poised to play an increasingly important role in addressing unmet medical needs.